Cas no 899742-64-4 (N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 899742-64-4
• MF: C₁₇H₁₉N₅O₅
• MW: 373.363263368607
• CID: 5487709
• Update Time: 2025-10-20

N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(2,4-dimethoxyphenyl)-1,4-dihydro-1-(2-hydroxyethyl)-4-oxo-
• N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C17H19N5O5/c1-26-11-3-4-13(14(7-11)27-2)20-15(24)9-21-10-18-16-12(17(21)25)8-19-22(16)5-6-23/h3-4,7-8,10,23H,5-6,9H2,1-2H3,(H,20,24)
• InChI Key： NMIUKYHSZOBJTM-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(OC)C=C2OC)=O)C(=O)C2C=NN(CCO)C=2N=1

Additional information on N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide (CAS No. 899742-64-4)

N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide (CAS No. 899742-64-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolopyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of dimethoxyphenyl and hydroxyethyl moieties in its structure enhances its solubility and reactivity, making it a promising candidate for drug development and molecular studies.

In recent years, the scientific community has shown growing interest in pyrazolopyrimidine derivatives, particularly for their role in modulating enzyme activity and cellular signaling pathways. Researchers are actively investigating the potential of N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide as a scaffold for designing novel therapeutics targeting conditions such as inflammation, metabolic disorders, and certain types of cancers. Its CAS No. 899742-64-4 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance in laboratory settings.

The compound's acetamide linkage and hydroxyethyl side chain contribute to its stability and bioavailability, which are critical factors in drug formulation. These structural attributes align with current trends in small-molecule drug discovery, where researchers prioritize compounds with optimized pharmacokinetic properties. Additionally, the dimethoxyphenyl group may offer advantages in terms of target specificity, reducing off-target effects—a key concern in modern pharmacology.

From a synthetic chemistry perspective, N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide presents interesting challenges and opportunities. Its multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity, topics frequently searched by chemists in academic and industrial forums. The compound's CAS No. 899742-64-4 is often referenced in patents and research papers, underscoring its relevance in intellectual property discussions.

Beyond its pharmaceutical potential, this compound has also been explored in material science applications. Its conjugated system and functional groups make it a candidate for developing organic semiconductors or fluorescent probes, addressing the rising demand for sustainable materials in electronics and diagnostics. This dual applicability in life sciences and advanced materials research makes it a subject of cross-disciplinary interest.

Quality control and analytical characterization of N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide typically employ techniques such as HPLC, mass spectrometry, and NMR spectroscopy—methods commonly queried by analytical chemists troubleshooting purity issues. The compound's CAS No. 899742-64-4 ensures accurate identification across global chemical inventories, supporting collaborative research efforts.

As regulatory frameworks for novel chemical entities evolve globally, proper documentation of compounds like N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide becomes increasingly important. Its CAS No. 899742-64-4 plays a vital role in safety data sheets (SDS) and environmental impact assessments, topics gaining traction in green chemistry initiatives. Researchers frequently search for guidance on handling such compounds responsibly, reflecting broader societal concerns about sustainable laboratory practices.

Looking ahead, the versatility of N-(2,4-dimethoxyphenyl)-2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide positions it as a valuable tool for addressing contemporary challenges in precision medicine and functional materials. Its structural complexity offers numerous modification points for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry circles. The compound's journey from laboratory synthesis to potential applications exemplifies the innovative spirit driving modern chemical research.